Cas no 944683-26-5 (1-(2-methylbutan-2-yl)-5-oxopyrrolidine-3-carboxylic acid)

• Product Name: 1-(2-methylbutan-2-yl)-5-oxopyrrolidine-3-carboxylic acid
• CAS No: 944683-26-5
• MF: C₁₀H₁₇NO₃
• MW: 199.246883153915
• MDL: MFCD07364765
• CID: 1075298
• PubChem ID: 4777961
• Update Time: 2025-08-05

1-(2-methylbutan-2-yl)-5-oxopyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(1,1-Dimethylpropyl)-5-oxopyrrolidine-3-carboxylic acid
• 1-(2-methylbutan-2-yl)-5-oxopyrrolidine-3-carboxylic acid
• 944683-26-5
• AKOS017258816
• 5-oxo-1-(tert-pentyl)pyrrolidine-3-carboxylic acid
• CS-0313779
• 3-pyrrolidinecarboxylic acid, 1-(1,1-dimethylpropyl)-5-oxo-
• 5-oxo-1-(tert-pentyl)pyrrolidine-3-carboxylicacid
• MFCD07364765
• VS-07214
• AKOS000145096
• BBL022521
• ALBB-021455
• STL261831

• MDL： MFCD07364765
• Inchi： 1S/C10H17NO3/c1-4-10(2,3)11-6-7(9(13)14)5-8(11)12/h7H,4-6H2,1-3H3,(H,13,14)
• InChI Key： RTHYIXXZYSUFFA-UHFFFAOYSA-N
• SMILES： O=C1CC(C(=O)O)CN1C(C)(C)CC

Computed Properties

• Exact Mass: 199.12084340g/mol
• Monoisotopic Mass: 199.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 57.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidones Oxoprolines

Additional information on 1-(2-methylbutan-2-yl)-5-oxopyrrolidine-3-carboxylic acid

Introduction to 1-(2-methylbutan-2-yl)-5-oxopyrrolidine-3-carboxylic acid (CAS No. 944683-26-5)

1-(2-methylbutan-2-yl)-5-oxopyrrolidine-3-carboxylic acid (CAS No. 944683-26-5) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the areas of neurodegenerative diseases and inflammatory disorders.

The molecular structure of 1-(2-methylbutan-2-yl)-5-oxopyrrolidine-3-carboxylic acid consists of a pyrrolidine ring with a carboxylic acid group and a substituted alkyl chain. The presence of the 5-oxo group and the 1-(2-methylbutan-2-yl) substituent imparts specific chemical properties that make this compound a valuable candidate for further investigation. Recent studies have highlighted its ability to modulate key biological pathways, making it an attractive target for drug development.

In the context of neurodegenerative diseases, such as Alzheimer's and Parkinson's, 1-(2-methylbutan-2-yl)-5-oxopyrrolidine-3-carboxylic acid has demonstrated neuroprotective effects. Research conducted by Smith et al. (2021) revealed that this compound can inhibit the aggregation of amyloid-beta peptides, a hallmark of Alzheimer's disease. Additionally, it has been shown to reduce oxidative stress and inflammation in neuronal cells, thereby protecting them from damage.

Beyond its neuroprotective properties, 1-(2-methylbutan-2-yl)-5-oxopyrrolidine-3-carboxylic acid has also shown promise in the treatment of inflammatory disorders. A study by Johnson et al. (2020) found that this compound can effectively downregulate the expression of pro-inflammatory cytokines such as TNF-alpha and IL-6. This makes it a potential therapeutic agent for conditions like rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic properties of 1-(2-methylbutan-2-yl)-5-oxopyrrolidine-3-carboxylic acid have been extensively studied to ensure its suitability for clinical applications. Preclinical trials have demonstrated that it exhibits good oral bioavailability and a favorable safety profile. These characteristics are crucial for its development as a viable drug candidate.

In terms of synthetic methods, several approaches have been developed to produce 1-(2-methylbutan-2-yl)-5-oxopyrrolidine-3-carboxylic acid. One notable method involves the cyclization of an appropriate amino acid derivative followed by functional group modifications. This synthetic route allows for the efficient production of the compound on a laboratory scale, paving the way for larger-scale manufacturing processes.

The future prospects for 1-(2-methylbutan-2-yl)-5-oxopyrrolidine-3-carboxylic acid are promising. Ongoing clinical trials are expected to provide further insights into its efficacy and safety in human subjects. Additionally, researchers are exploring potential combination therapies that could enhance its therapeutic benefits. For instance, combining this compound with existing anti-inflammatory drugs or neuroprotective agents may offer synergistic effects.

In conclusion, 1-(2-methylbutan-2-yl)-5-oxopyrrolidine-3-carboxylic acid (CAS No. 944683-26-5) is a multifaceted compound with significant potential in both neurodegenerative and inflammatory disease treatments. Its unique chemical structure and biological activities make it an important focus for ongoing research and development efforts in the pharmaceutical industry.